Cas no 951890-00-9 (Ethyl 5-(3-fluoro-4-methoxyphenyl)-5-oxovalerate)

• Product Name: Ethyl 5-(3-fluoro-4-methoxyphenyl)-5-oxovalerate
• CAS No: 951890-00-9
• MF: C₁₄H₁₇FO₄
• MW: 268.280788183212
• CID: 4722444
• Update Time: 2025-05-20

Ethyl 5-(3-fluoro-4-methoxyphenyl)-5-oxovalerate Chemical and Physical Properties

Names and Identifiers

• ETHYL 5-(3-FLUORO-4-METHOXYPHENYL)-5-OXOVALERATE
• ethyl 5-(3-fluoro-4-methoxyphenyl)-5-oxopentanoate
• 7735c
• Ethyl 5-(3-fluoro-4-methoxyphenyl)-5-oxovalerate

• Inchi： 1S/C14H17FO4/c1-3-19-14(17)6-4-5-12(16)10-7-8-13(18-2)11(15)9-10/h7-9H,3-6H2,1-2H3
• InChI Key： BZNUJJHTCDIXDP-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(CCCC(=O)OCC)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 306
• XLogP3: 2.3
• Topological Polar Surface Area: 52.6

Additional information on Ethyl 5-(3-fluoro-4-methoxyphenyl)-5-oxovalerate

Comprehensive Overview of Ethyl 5-(3-fluoro-4-methoxyphenyl)-5-oxovalerate (CAS No. 951890-00-9)

Ethyl 5-(3-fluoro-4-methoxyphenyl)-5-oxovalerate (CAS No. 951890-00-9) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This ester derivative, characterized by its fluoro and methoxy functional groups, has garnered attention for its potential role in drug development, particularly in targeting metabolic pathways and inflammation. Its molecular structure, combining a phenyl ring with a valerate chain, offers unique reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like Ethyl 5-(3-fluoro-4-methoxyphenyl)-5-oxovalerate has surged due to their enhanced bioavailability and metabolic stability. Researchers are exploring its utility in designing next-generation therapeutics, especially for conditions like diabetes and neurodegenerative diseases. The compound's CAS No. 951890-00-9 is frequently cited in patents and academic papers, reflecting its growing importance in medicinal chemistry.

From an industrial perspective, Ethyl 5-(3-fluoro-4-methoxyphenyl)-5-oxovalerate is synthesized through precise catalytic processes, often involving palladium-catalyzed cross-coupling or esterification reactions. Its purity and stability are critical for reproducibility in lab-scale and commercial production. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its structural integrity, ensuring compliance with regulatory standards.

Environmental and safety considerations are also paramount when handling CAS No. 951890-00-9. While not classified as hazardous, proper storage conditions—such as avoidance of moisture and extreme temperatures—are recommended to maintain its efficacy. The compound's low toxicity profile aligns with the pharmaceutical industry's shift toward green chemistry principles, minimizing ecological impact.

Looking ahead, Ethyl 5-(3-fluoro-4-methoxyphenyl)-5-oxovalerate is poised to play a pivotal role in advancing precision medicine. Its modular structure allows for derivatization, enabling researchers to tailor properties for specific biological targets. As the scientific community continues to unravel its potential, this compound remains a cornerstone in the quest for innovative small-molecule drugs.